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Compound of Interest

Compound Name: ONO-3805

Cat. No.: B1245507

Get Quote

For Researchers, Scientists, and Drug Development Professionals

ONO-3805 is a non-steroidal inhibitor of 5α-reductase, an enzyme crucial in androgen

metabolism. This guide provides a comprehensive comparison of ONO-3805's selectivity

profile, presenting available experimental data to objectively assess its performance against

other reductases.

Mechanism of Action: Targeting 5α-Reductase
ONO-3805 selectively inhibits 5α-reductase type 1 (5α-R1), an isoenzyme involved in the

conversion of testosterone to the more potent androgen, dihydrotestosterone (DHT).[1] The

mechanism of inhibition has been described as non-competitive, meaning it does not compete

with the substrate (testosterone) for binding to the active site of the enzyme.[2] A study on rat

anterior pituitary gland homogenates determined a potent inhibition constant (Ki) of 3.9 x 10⁻¹¹

M for ONO-3805.[2]
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Caption: Signaling pathway of testosterone conversion and ONO-3805 inhibition.

Selectivity Profile of ONO-3805
While ONO-3805 is established as a selective inhibitor for 5α-reductase type 1, specific

quantitative data on its inhibitory activity (IC50 values) against the different human 5α-

reductase isozymes (SRD5A1, SRD5A2, and SRD5A3) is not readily available in the public

domain. Furthermore, comprehensive screening data against a broader panel of other human

reductases is also limited. This lack of publicly available data prevents a direct quantitative

comparison with other reductase inhibitors.

For context, a comparison of other well-characterized 5α-reductase inhibitors is provided

below.

Inhibitor Target(s) IC50 (SRD5A1) IC50 (SRD5A2)

ONO-3805 5α-Reductase Type 1 Data not available Data not available

Finasteride 5α-Reductase Type 2 ~360 nM ~5 nM

Dutasteride
5α-Reductase Types 1

& 2
~7 nM ~6 nM

Note: IC50 values can vary depending on the experimental conditions. The data for Finasteride

and Dutasteride are compiled from various sources for comparative purposes.

Experimental Protocols for Selectivity Profiling
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The following outlines a general experimental workflow for determining the selectivity of a 5α-

reductase inhibitor. This protocol is based on established methodologies and can be adapted

for the specific evaluation of compounds like ONO-3805.
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Caption: General experimental workflow for 5α-reductase inhibitor screening.

Detailed Methodologies
1. Enzyme Preparation:

Recombinant human 5α-reductase isozymes (SRD5A1, SRD5A2, and other relevant

reductases) are expressed in a suitable system (e.g., insect cells or mammalian cells).
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Microsomal fractions containing the membrane-bound enzymes are prepared and quantified.

2. Inhibitor Preparation:

ONO-3805 and other reference inhibitors are dissolved in a suitable solvent (e.g., DMSO) to

create stock solutions.

A series of dilutions are prepared to generate a range of inhibitor concentrations for IC50

determination.

3. Enzymatic Reaction:

The reaction is typically carried out in a 96-well plate format.

Each well contains the reaction buffer, a specific concentration of the inhibitor (or vehicle

control), and the enzyme preparation.

The mixture is pre-incubated to allow for inhibitor binding.

The reaction is initiated by the addition of the substrate (e.g., testosterone) and the cofactor

(NADPH).

The plate is incubated at a controlled temperature (e.g., 37°C) for a defined period.

The reaction is stopped by the addition of a quenching agent (e.g., a strong acid or organic

solvent).

4. Product Detection and Analysis:

The amount of product (e.g., DHT) formed is quantified using a sensitive and specific

method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The percentage of inhibition at each inhibitor concentration is calculated relative to the

vehicle control.

IC50 values are determined by fitting the dose-response data to a suitable pharmacological

model using non-linear regression analysis.
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5. Selectivity Determination:

The IC50 values of ONO-3805 against different reductases are compared to determine its

selectivity profile. A significantly lower IC50 for one enzyme over others indicates high

selectivity.

Conclusion
ONO-3805 is a potent and selective inhibitor of 5α-reductase type 1. While a precise

quantitative comparison against other human reductases is limited by the availability of public

data, the established high affinity for its primary target suggests a focused mechanism of

action. Further studies detailing the IC50 values against a comprehensive panel of reductases

would provide a more complete understanding of its selectivity and potential off-target effects,

which is crucial for its continued development and application in research and therapeutics.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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